2-(3-Cyclohexyl-1-propynyl)-1,3-thiazole
Cat. No. B8367358
M. Wt: 205.32 g/mol
InChI Key: XWXHAXJRNLCFJS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07365074B2
Procedure details
2-Bromo-1,3-thiazole (2.0 g, 12 mmol) and CuI (185 mg, 0.97 mmol) were combined in DME (30 mL) and argon gas was bubbled through the suspension for several minutes to deoxygenate the mixture. Triethylamine (8.5 mL, 61 mmol) and PdCl2(PPh3)2 (340 mg, 0.49 mmol) were added and 3-cyclohexyl-1-propyne (2.9 g, 24 mmol) was added dropwise. The reaction was stirred at ambient temperature for 16 h at which time GC/MS analysis indicated that the reaction was complete. The mixture was filtered through Celite.™, and the filter pad was washed thoroughly with ethyl acetate. The combined filtrates were concentrated in vacuo. The residue was dissolved in ethyl acetate (300 mL), washed with water (300 mL), brine (300 mL), dried over Na2SO4, filtered, and concentrated in vacuo. The residue was purified by column chromatography eluting with hexane, then 98:2 hexane:ethyl acetate to afford 2-(3-cyclohexyl-1-propynyl)-1,3-thiazole (1.14 g, 46% yield) as a yellow oil. 1H NMR (CDCl3, 300 MHz) Δ7.76 (d, J=3.0 Hz, 1H), 7.27 (d, J=3.0 Hz, 1H), 2.35 (d, J=6 Hz, 2H), 1.89-1.61 (m, 5H), 1.3-1.03 (m, 6H). MS (ESI) 205.9 (M+H).
Name
CuI
Quantity
185 mg
Type
catalyst
Reaction Step Six
Yield
46%
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[S:3][CH:4]=[CH:5][N:6]=1.C(N(CC)CC)C.[CH:14]1([CH2:20][C:21]#[CH:22])[CH2:19][CH2:18][CH2:17][CH2:16][CH2:15]1.CCCCCC>COCCOC.[Cu]I.Cl[Pd](Cl)([P](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)[P](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1.C(OCC)(=O)C>[CH:14]1([CH2:20][C:21]#[C:22][C:2]2[S:3][CH:4]=[CH:5][N:6]=2)[CH2:19][CH2:18][CH2:17][CH2:16][CH2:15]1 |^1:39,58|
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Inputs
Step One
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Name
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Quantity
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2 g
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Type
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reactant
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Smiles
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BrC=1SC=CN1
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Step Two
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Name
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Quantity
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8.5 mL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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340 mg
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Type
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catalyst
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Smiles
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Cl[Pd]([P](C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3)([P](C4=CC=CC=C4)(C5=CC=CC=C5)C6=CC=CC=C6)Cl
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Step Three
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Name
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Quantity
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2.9 g
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Type
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reactant
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Smiles
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C1(CCCCC1)CC#C
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Step Four
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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CCCCCC
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)(=O)OCC
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Step Five
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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COCCOC
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Step Six
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Name
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CuI
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Quantity
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185 mg
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Type
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catalyst
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Smiles
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[Cu]I
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction was stirred at ambient temperature for 16 h at which time GC/MS analysis
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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argon gas was bubbled through the suspension for several minutes
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CUSTOM
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Type
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CUSTOM
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Details
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to deoxygenate the mixture
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FILTRATION
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Type
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FILTRATION
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Details
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The mixture was filtered through Celite
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WASH
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Type
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WASH
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Details
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™, and the filter pad was washed thoroughly with ethyl acetate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The combined filtrates were concentrated in vacuo
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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The residue was dissolved in ethyl acetate (300 mL)
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WASH
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Type
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WASH
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Details
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washed with water (300 mL), brine (300 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was purified by column chromatography
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WASH
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Type
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WASH
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Details
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eluting with hexane
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Outcomes
Product
Details
Reaction Time |
16 h |
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Name
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Type
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product
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Smiles
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C1(CCCCC1)CC#CC=1SC=CN1
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 1.14 g | |
| YIELD: PERCENTYIELD | 46% | |
| YIELD: CALCULATEDPERCENTYIELD | 46.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
